Cas no 2228962-22-7 (3-(6-fluoropyridin-3-yl)oxypropan-1-amine)

• Product Name: 3-(6-fluoropyridin-3-yl)oxypropan-1-amine
• CAS No: 2228962-22-7
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 6335688
• PubChem ID: 138404130
• Update Time: 2025-06-14

3-(6-fluoropyridin-3-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-fluoropyridin-3-yl)oxypropan-1-amine
• EN300-1795090
• 2228962-22-7
• 3-[(6-fluoropyridin-3-yl)oxy]propan-1-amine

• Inchi： 1S/C8H11FN2O/c9-8-3-2-7(6-11-8)12-5-1-4-10/h2-3,6H,1,4-5,10H2
• InChI Key： LPSOHPOEHCLNJT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)OCCCN

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(6-fluoropyridin-3-yl)oxypropan-1-amine

Comprehensive Overview of 3-(6-fluoropyridin-3-yl)oxypropan-1-amine (CAS No. 2228962-22-7)

3-(6-fluoropyridin-3-yl)oxypropan-1-amine, with the CAS registry number 2228962-22-7, is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-substituted pyridine core and propan-1-amine side chain, exhibits versatile applications in drug discovery and material science. Its molecular structure combines a 6-fluoropyridin-3-yl moiety with an oxypropan-1-amine linker, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(6-fluoropyridin-3-yl)oxypropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The fluoropyridine scaffold is known to improve binding affinity and selectivity, addressing key challenges in modern drug design. Additionally, its amine-functionalized side chain offers flexibility for further derivatization, aligning with the growing trend of fragment-based drug discovery.

The synthesis of CAS No. 2228962-22-7 typically involves nucleophilic aromatic substitution (SNAr) reactions, leveraging the reactivity of the 6-fluoropyridine ring. This process highlights the compound's role in green chemistry initiatives, as fluorinated intermediates often reduce the need for toxic reagents. Environmental sustainability is a hot topic in chemical research, and 3-(6-fluoropyridin-3-yl)oxypropan-1-amine exemplifies how halogenated compounds can align with eco-friendly practices.

From an industrial perspective, 2228962-22-7 is frequently discussed in forums focusing on high-value intermediates and custom synthesis. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a favorite among medicinal chemists exploring structure-activity relationships (SAR). Users searching for "fluoropyridine derivatives uses" or "amine-functionalized pyridine synthesis" will find this compound highly relevant, as it bridges gaps between academic research and commercial applications.

Safety and handling of 3-(6-fluoropyridin-3-yl)oxypropan-1-amine adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability under ambient temperatures and compatibility with common solvents like DMSO and ethanol further enhance its practicality. For those investigating "safe fluorinated intermediates," this compound offers a balanced profile of reactivity and manageability.

In summary, CAS No. 2228962-22-7 represents a critical tool for innovators in life sciences and materials engineering. Its dual functionality—combining a fluoropyridine core with an aliphatic amine—positions it at the forefront of small-molecule research. As the scientific community continues to explore targeted therapies and smart materials, compounds like 3-(6-fluoropyridin-3-yl)oxypropan-1-amine will remain indispensable for advancing cutting-edge technologies.